4,6-Dichloro-5-hydroxy-2-phenylpyrimidine

• Molecular Formula: C10H6Cl2N2O
• Molecular Weight: 241.07 g/mol
• IUPAC Name: 4,6-dichloro-2-phenylpyrimidin-5-ol
• InChI: InChI=1S/C10H6Cl2N2O/c11-8-7(15)9(12)14-10(13-8)6-4-2-1-3-5-6/h1-5,15H
• InChI Key: SCFRGXMGBHJKCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(C(=N2)Cl)O)Cl

Description

4,6-Dichloro-5-hydroxy-2-phenylpyrimidine is a useful research compound. Its molecular formula is C10H6Cl2N2O and its molecular weight is 241.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

15.3 g of 4,6-dichloro-5-methoxy-2-phenylpyrimidine and 30 ml of 25% boron trichloride solution in methylene chloride are heated at 40° C. in a bomb tube for 15 hours. The reaction mixture is subsequently added dropwise to a mixture of methanol and methylene chloride (1:1), and then diluted with ice-water. The organic phase is separated, and the aqueous phase is extracted with methylene chloride. The combined organic phases are concentrated by evaporation and chromatographed on silica gel to thus obtain 8.7 g of 4,6-dichloro-5-hydroxy-2-phenylpyrimidine, m.p. 138°-140° C. (compound No. 34).